N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-4-(6-methylpyridin-2-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C21H27N3O4/c1-15-5-4-6-20(23-15)28-17-9-11-24(12-10-17)21(25)22-14-16-7-8-18(26-2)19(13-16)27-3/h4-8,13,17H,9-12,14H2,1-3H3,(H,22,25)
• InChI Key: SNGGDNPDUFLIFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)NCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide, also known as DMBCO-MPO, is a chemical compound that has been widely used in scientific research. It is a potent and selective ligand for the mu-opioid receptor, which is a protein that is involved in pain relief and addiction. DMBCO-MPO has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide acts as a selective agonist for the mu-opioid receptor, which is a G protein-coupled receptor. When N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide binds to the mu-opioid receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release and the modulation of pain perception. N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide also activates the reward pathway in the brain, which is responsible for the addictive properties of opioids.
Biochemical and Physiological Effects:
N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has been shown to have potent analgesic effects in animal models of pain. It has also been shown to reduce the development of tolerance to opioids, which is a major limitation of opioid therapy. N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has also been shown to have anti-inflammatory effects and to modulate immune function. Additionally, N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has several advantages for lab experiments. It is a potent and selective ligand for the mu-opioid receptor, which allows for the study of the receptor in isolation. N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide is also stable and easy to handle, which makes it suitable for use in various experimental settings. However, N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has some limitations for lab experiments. It has a short half-life and is rapidly metabolized, which can limit its effectiveness in vivo. Additionally, N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has a low solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide. One direction is the development of new drugs that target the mu-opioid receptor based on the structure of N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide. Another direction is the study of the long-term effects of N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide on the mu-opioid receptor and other physiological processes. Additionally, the use of N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide in combination with other drugs for the treatment of pain and addiction is an area of active research.

Synthesis Methods

N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide can be synthesized using various methods. One of the most commonly used methods is the solid-phase synthesis method, which involves the use of a resin-bound piperidine intermediate. The intermediate is reacted with 3,4-dimethoxybenzyl chloride and 6-methylpyridin-2-ol to form N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide. Another method involves the use of a palladium-catalyzed coupling reaction between a piperidine intermediate and a 6-methylpyridin-2-ol derivative.

Scientific Research Applications

N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has been widely used in scientific research as a tool for studying the mu-opioid receptor. It has been used to study the binding affinity, selectivity, and signaling pathways of the mu-opioid receptor. N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has also been used to study the role of the mu-opioid receptor in pain relief, addiction, and other physiological processes. Additionally, N-(3,4-dimethoxybenzyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide has been used in the development of new drugs that target the mu-opioid receptor.